Cas no 120443-82-5 (Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)-)

• Product Name: Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)-
• CAS No: 120443-82-5
• MF: C₁₁H₁₅NOSi
• MW: 205.328403711319
• CID: 1209696
• Update Time: 2024-08-02

Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)-
• O-trimethylsilylmandelonitrile
• (R)-(+)-
• .(R)-2-trimethylsilyloxy-2-phenylacetonitrile
• .(R)-phenyltrimethylsilanyloxyacetonitrile
• Benzeneacetonitrile, α-[(trimethylsilyl)oxy]-, (αR)-

• Inchi： 1S/C11H15NOSi/c1-14(2,3)13-11(9-12)10-7-5-4-6-8-10/h4-8,11H,1-3H3/t11-/m0/s1
• InChI Key： DTAFQWDNWAXRLX-NSHDSACASA-N
• SMILES： C1([C@@H](O[Si](C)(C)C)C#N)=CC=CC=C1

Computed Properties

• Exact Mass: 205.09200
• Monoisotopic Mass: 205.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 68 °C(Press: 0.08 Torr)
• PSA: 33.02000
• LogP: 3.10278